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Compound of Interest

Compound Name: Dimethylgermanium dichloride

Cat. No.: B073609

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Dimethylgermanium dichloride (DMGDC), a significant organogermanium compound. The
information presented herein is intended to support research and development activities by
providing reliable data and standardized experimental methodologies.

Core Physical Properties

Dimethylgermanium dichloride is a liquid at room temperature, characterized by the following
physical constants:

Physical Property Value
Melting Point -22 °C
Boiling Point 123-124 °C

Experimental Protocols for Physical Property
Determination

Accurate determination of the melting and boiling points is crucial for the characterization and
quality control of Dimethylgermanium dichloride. The following are detailed methodologies
for these key experiments.
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Melting Point Determination

The melting point of Dimethylgermanium dichloride, which is sub-zero, requires a
specialized low-temperature apparatus. A general protocol is outlined below.

Apparatus:

e Cryostat or a low-temperature melting point apparatus

o Sample holder (e.g., capillary tube)

 Digital thermometer with a low-temperature probe

Procedure:

e Asmall, purified sample of Dimethylgermanium dichloride is sealed in a capillary tube.
e The capillary tube is placed in the sample holder of the cryostat.

e The temperature of the cryostat is lowered until the sample solidifies completely.

o The temperature is then slowly increased at a controlled rate (e.g., 1-2 °C per minute).

e The temperature at which the first signs of melting are observed is recorded as the beginning
of the melting range.

e The temperature at which the last solid crystal disappears is recorded as the final melting
point.

e For accuracy, the determination should be repeated at least twice, and the average value
reported.

Boiling Point Determination

The boiling point is determined at atmospheric pressure. The following protocol is a standard
method for this determination.[1][2][3]

Apparatus:
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¢ Distillation flask

e Condenser

e Thermometer

e Heating mantle

» Boiling chips

Procedure:

A sample of Dimethylgermanium dichloride is placed in the distillation flask, along with a
few boiling chips to ensure smooth boiling.

e The distillation apparatus is assembled with the thermometer bulb positioned just below the
side arm of the flask to accurately measure the temperature of the vapor.

e The heating mantle is turned on, and the sample is heated gently.

e The temperature is monitored closely. The boiling point is the temperature at which the liquid
boils and a steady stream of condensate is observed on the thermometer bulb.

o This temperature should remain constant during the distillation of a pure compound. The
stable temperature reading is recorded as the boiling point.

Synthesis Workflow

The industrial synthesis of Dimethylgermanium dichloride typically involves the direct
reaction of methyl chloride with germanium metal in the presence of a copper catalyst.[4] The
following diagram illustrates the experimental workflow for this process.
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Caption: Synthesis of Dimethylgermanium Dichloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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